5-(Difluoromethyl)furan-2-sulfonyl chloride
Description
5-(Difluoromethyl)furan-2-sulfonyl chloride is a chemical compound with the CAS Number: 1785579-27-2 . It has a molecular weight of 216.59 and its molecular formula is C5H3ClF2O3S .
Molecular Structure Analysis
The molecular structure of this compound consists of a furan ring which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan ring is substituted at the 2-position with a sulfonyl chloride group and at the 5-position with a difluoromethyl group .Scientific Research Applications
Production of Biofuels and Polymers
Acid chloride derivatives of furan compounds, such as 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride, can be produced from precursor aldehydes like 5-(chloromethyl)furfural and 2,5-diformylfuran. These derivatives are valuable intermediates for producing furoate ester biofuels and polymers of furan-2,5-dicarboxylic acid (FDCA), highlighting the role of furan derivatives in renewable chemical synthesis and material science (Dutta, Wu, & Mascal, 2015).
Catalysis and Chemical Synthesis
The catalytic properties of various compounds, including furan derivatives, have been evaluated for their efficiency in synthesizing biomass-based chemicals. For instance, the one-pot synthesis of 2,5-diformylfuran from fructose using acid and V2O5/ceramic catalysts demonstrates the application of furan derivatives in creating valuable biomass chemicals (Cui et al., 2017).
Environmental Applications
Research into the synthesis of sulfonated carbon from discarded masks for effective production of 5-hydroxymethylfurfural (HMF) illustrates the potential environmental applications of furan derivatives in recycling waste materials into valuable chemical intermediates. This approach not only contributes to waste reduction but also to the sustainable production of platform chemicals (Hao et al., 2022).
Ecotoxicological Assessment
The ecotoxicogenomic assessment of soil toxicity related to the production chain of furan dicarboxylic acid (FDCA), a green chemical building block derived from furan compounds like HMF, highlights the importance of evaluating environmental impacts in the development and application of furan-based chemicals (Chen, Straalen, & Roelofs, 2016).
properties
IUPAC Name |
5-(difluoromethyl)furan-2-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClF2O3S/c6-12(9,10)4-2-1-3(11-4)5(7)8/h1-2,5H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWOAXHSMTHHBHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)S(=O)(=O)Cl)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClF2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate](/img/structure/B2534630.png)
![methyl (2E)-3-(dimethylamino)-2-[(4-methoxyphenyl)sulfonyl]acrylate](/img/structure/B2534632.png)
![4-(2-ethylbutanoyl)-N-[(4-fluorophenyl)methyl]-1H-pyrrole-2-carboxamide](/img/structure/B2534633.png)
![1-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one](/img/structure/B2534639.png)
![5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3-dimethyl-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2534641.png)
![3-(2-Methoxyphenyl)-2,5-dimethyl-7-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine](/img/structure/B2534645.png)
